Cas no 3669-66-7 (Propanoic acid, 2-methyl-, oxiranylmethyl ester)

• Product name: Propanoic acid, 2-methyl-, oxiranylmethyl ester
• CAS No: 3669-66-7
• MF: C₇H₁₂O₃
• MW: 144.16838
• CID: 292457
• PubChem ID: 10866460

Propanoic acid, 2-methyl-, oxiranylmethyl ester Chemical and Physical Properties

Names and Identifiers

• oxiran-2-ylmethyl 2-methylpropanoate
• Propanoic acid, 2-methyl-, oxiranylmethyl ester
• 3669-66-7
• DTXSID50446318
• SCHEMBL92977
• glycidyl isobutyrate
• glycidyl methylpropionate

• Inchi： InChI=1S/C7H12O3/c1-5(2)7(8)10-4-6-3-9-6/h5-6H,3-4H2,1-2H3
• InChI Key： IFYMWMIVKOWLHQ-UHFFFAOYSA-N
• SMILES： CC(C)C(OCC1CO1)=O

Computed Properties

• Exact Mass: 216.09978
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 57.29